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Compound of Interest

Compound Name: 2-Cyanomethylthioadenosine

Cat. No.: B15291871

A comprehensive search of scientific literature and chemical databases reveals no available
information on the compound "2-Cyanomethylthioadenosine.” This suggests that this specific
adenosine derivative may be a novel compound that has not yet been synthesized or
characterized, or the name may be a misnomer for a different, related molecule.

Databases such as PubChem, which serve as extensive repositories of chemical information,
do not contain an entry for 2-Cyanomethylthioadenosine. Furthermore, searches for its
synthesis, biological activity, or any applications in molecular biology have not yielded any
relevant results.

While information on the requested compound is unavailable, a significant body of research
exists for structurally related adenosine analogs with sulfur-containing modifications at the 2-
position of the purine ring. These related compounds have established applications in
molecular biology.

One such prominent example is 2-Methylthioadenosine (2-MeS-Ado). This naturally occurring
modified nucleoside is a component of some transfer RNAs (tRNAs) and has been studied for
its various biological activities.

Due to the lack of data on 2-Cyanomethylthioadenosine, we are unable to provide the
requested detailed Application Notes and Protocols. However, we can offer a comprehensive
overview of a closely related and well-documented compound, such as 2-Methylthioadenosine,
to illustrate the roles that 2-substituted adenosine derivatives can play in molecular biology
research.
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We recommend verifying the name and chemical structure of the compound of interest. If "2-
Cyanomethylthioadenosine" is indeed the correct name for a novel compound, its synthesis
and biological evaluation would need to be performed and published before detailed application
notes and protocols can be developed.

 To cite this document: BenchChem. [Application of 2-Cyanomethylthioadenosine in
Molecular Biology: Information Not Available]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15291871#application-of-2-
cyanomethylthioadenosine-in-molecular-biology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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